Benzyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate

• Molecular Formula: C28H17NO4
• Molecular Weight: 431.4 g/mol
• IUPAC Name: benzyl 3,10-dioxo-1-azapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-2(11),4,6,8,12,14,16,18,20-nonaene-12-carboxylate
• InChI: InChI=1S/C28H17NO4/c30-26-20-12-6-7-13-21(20)27(31)25-24(26)23(28(32)33-16-17-8-2-1-3-9-17)22-14-18-10-4-5-11-19(18)15-29(22)25/h1-15H,16H2
• InChI Key: PZOHJGLEQFGSAT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)C2=C3C=C4C=CC=CC4=CN3C5=C2C(=O)C6=CC=CC=C6C5=O

Description

Benzyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate is a synthetic compound that has shown potential as a therapeutic agent in scientific research.

Mechanism of Action

The mechanism of action of Benzyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate involves the inhibition of various signaling pathways such as PI3K/Akt, NF-κB, and MAPK. It also activates the caspase-dependent apoptotic pathway and induces cell cycle arrest in cancer cells. Furthermore, it modulates the activity of various enzymes such as COX-2 and iNOS, which are involved in inflammation.
Biochemical and Physiological Effects:
Benzyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate has been shown to exhibit various biochemical and physiological effects. It reduces the production of reactive oxygen species and prevents oxidative stress. It also modulates the activity of various enzymes such as COX-2 and iNOS, which are involved in inflammation. Moreover, it induces apoptosis in cancer cells and inhibits angiogenesis, thereby exhibiting anti-cancer activity.

Advantages and Limitations for Lab Experiments

The advantages of using Benzyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate in lab experiments include its potential as a therapeutic agent in various diseases such as cancer, inflammation, and neurodegenerative disorders. It also exhibits low toxicity and high selectivity towards cancer cells. However, its limitations include its low solubility in water and the need for further optimization of its pharmacokinetic properties.

Future Directions

There are several future directions for research on Benzyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate. These include the optimization of its pharmacokinetic properties, the development of new analogs with improved activity, and the investigation of its potential as a therapeutic agent in other diseases such as cardiovascular diseases and metabolic disorders. Moreover, further studies are needed to elucidate its mechanism of action and to explore its potential as a combination therapy with other drugs.

Synthesis Methods

The synthesis method of Benzyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate involves the condensation of 2-amino-3-carbethoxy-1,4-naphthoquinone and 3-bromo-1,2-benzisoxazole in the presence of a base. The resulting product is then reacted with benzyl bromide to yield the final compound.

Scientific Research Applications

Benzyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate has been studied for its potential therapeutic effects in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to possess anti-cancer activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. Moreover, it has neuroprotective effects by reducing the production of reactive oxygen species and preventing neuronal cell death.